Cas no 2138087-85-9 (1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138087-85-9
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 6419557
• PubChem ID: 165787982
• Update Time: 2025-06-25

1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138087-85-9
• 1-(2-amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol
• EN300-1155966
• 1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol

• Inchi： 1S/C11H16N2OS/c1-2-8-3-5-11(14,6-4-8)9-7-13-10(12)15-9/h3,5,7-8,14H,2,4,6H2,1H3,(H2,12,13)
• InChI Key： AHYJWAMPXSIUCJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1(C=CC(CC)CC1)O

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol

1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol: A Comprehensive Overview

1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol, identified by the CAS Registry Number 2138087-85-9, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its unique structure combining a thiazole ring and a cyclohexenol moiety, has garnered attention for its potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of 1-(2-Amino-1,3-thiazol-5-yl)-4-ethylcyclohex-2-en-1-ol is notable for its thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. This ring system is known for its versatility in chemical reactivity and has been extensively studied in the context of drug design. The presence of the amino group (-NH₂) on the thiazole ring further enhances the compound's potential for forming hydrogen bonds, a property that is highly desirable in pharmaceutical applications.

Recent studies have explored the synthesis of 1-(2-Amino-1,3-thiazol-5-y) derivatives, with particular emphasis on their antioxidant and anti-inflammatory properties. Researchers have found that these compounds exhibit significant radical scavenging activity, making them promising candidates for use in therapeutic agents targeting oxidative stress-related diseases.

In addition to its biological applications, 4-Ethylcyclohexenol derivatives have been investigated for their role in polymer chemistry. The cyclohexenol moiety contributes to the compound's ability to participate in polymerization reactions, potentially leading to the development of novel materials with tailored mechanical properties.

The synthesis of CAS No 2138087859 involves a multi-step process that typically begins with the preparation of the thiazole ring followed by subsequent functionalization to introduce the cyclohexenol group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of physical properties, 1-(2-Amino-thiazole derivative) exhibits a melting point of approximately 160°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The compound's reactivity is influenced by both its thiazole and cyclohexenol components. The sulfur atom in the thiazole ring contributes to its electronic properties, while the hydroxyl group (-OH) on the cyclohexenol moiety facilitates participation in hydrogen bonding networks. These characteristics make it an attractive substrate for further functionalization in synthetic chemistry.

From an environmental perspective, studies have assessed the biodegradability of similar compounds under aerobic conditions. While specific data for CAS No 2138087859 are not yet available, preliminary findings suggest that such compounds may undergo microbial degradation under controlled conditions.

In conclusion, 1-(2-Amino-thiazole derivative), CAS No 2138087859 represents a valuable addition to the portfolio of heterocyclic compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a subject of scientific inquiry.